Cas no 71083-05-1 (ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate)

• Product Name: ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate
• CAS No: 71083-05-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD01817587
• CID: 1016255
• PubChem ID: 296364
• Update Time: 2025-10-29

ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
• Ethyl 7-methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• 1H-Indole-2-carboxylic acid,7-methoxy-,ethyl ester
• 7-methoxy-1H-indole-2-carboxylic acid ethyl ester
• 7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
• 7-methoxyindole
• 7-methoxyindole-2-carboxylic acid ethyl ester
• ethyl 7-methoxy-2-indolecarboxylate
• Ethyl 7-methoxyindole-2-carboxylate
• ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate
• AC-31266
• CB00818
• 3-Quinolinecarboxylic acid, 4-hydroxy-7-methoxy-, ethyl ester
• SMSF0009303
• Oprea1_574953
• EU-0076009
• AMY5432
• MFCD01817587
• AMY26544
• WCA08305
• FT-0640890
• EU-0037483
• AKOS005141881
• ethyl 7-methoxy-4-hydroxy-3-quinoline-carboxylate
• NSC-166463
• Oprea1_207268
• ethyl 4-hydroxy-7-methoxy-3-quinoline-carboxylate
• AS-18029
• NSC166463
• ethyl 1,4-dihydro-7-methoxy-4-oxoquinoline-3-carboxylate
• AKOS000669606
• 7-methoxy-4-hydroxy-3-ethoxycarbonylquinoline
• SCHEMBL1040706
• BP-13162
• SY005846
• EN300-223214
• Ethyl 4-hydroxy-7-methoxy-quinoline-3-carboxylate
• J-650318
• ETHYL7-METHOXY-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
• 63463-15-0
• DTXSID70979698
• 7-Methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• CCG-105907
• SB68733
• GWLDDWJZROMBRD-UHFFFAOYSA-N
• SR-01000425950
• SB71771
• AB00100278-01
• A850655
• SY127985
• ETHYL (4-HYDROXY-7-METHOXY)QUINOLINE-3-CARBOXYLATE
• CS-0134775
• J-520475
• 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid ethyl ester
• 71083-05-1
• ethyl 4-hydroxy-7-methoxyquinoline-3-carboxylate
• MFCD00085986
• ETHYL 4-HYDROXY-7-METHOXY-3-QUINOLINECARBOXYLATE
• SR-01000425950-1
• DB-297589
• BBL028179
• DB-054492
• STL146901

• MDL： MFCD01817587
• Inchi： 1S/C13H13NO4/c1-3-18-13(16)10-7-14-11-6-8(17-2)4-5-9(11)12(10)15/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： GWLDDWJZROMBRD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C(C(=O)OCC)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 247.08400
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 2

Experimental Properties

• Density: 1.247
• Boiling Point: 391.5 °C at 760 mmHg
• Flash Point: 190.6 °C
• Refractive Index: 1.556
• PSA: 68.39000
• LogP: 1.71340

Additional information on ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate

Ethyl 7-Methoxy-4-oxo-1H-quinoline-3-carboxylate (CAS No. 71083-05-1): A Versatile Quinoline Derivative in Pharmaceutical and Chemical Research

Ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate (CAS No. 71083-05-1) is a significant quinoline derivative with broad applications in pharmaceutical research and organic synthesis. This compound, characterized by its methoxy and carboxylate functional groups, has garnered attention for its potential in drug development and as a key intermediate in chemical synthesis. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and its role in synthesizing bioactive molecules.

The structural features of ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate make it a valuable scaffold for designing novel therapeutic agents. The quinoline core is known for its presence in many FDA-approved drugs, and modifications like the 7-methoxy group and ethyl carboxylate moiety can enhance bioavailability and target specificity. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds, as they serve as building blocks for machine learning models predicting drug-likeness and bioactivity.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate. With growing interest in environmentally friendly synthesis, methods such as microwave-assisted reactions and catalyst-free conditions are being investigated to reduce waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's applications extend to antimicrobial research, where quinoline derivatives have shown promise against resistant strains. Given the global concern over antibiotic resistance, ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate is often studied for its potential to yield new classes of antibacterial agents. Searches for "quinoline-based antibiotics" and "novel antimicrobial scaffolds" reflect this interest, making the compound a hotspot in infectious disease research.

From a commercial perspective, the demand for high-purity ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate has risen due to its utility in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers emphasize its role in drug discovery pipelines, particularly for targeting kinase inhibitors and anti-inflammatory agents. The compound's CAS number 71083-05-1 is a critical identifier for procurement and regulatory compliance, ensuring traceability in research and production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate, addressing the need for quality control in synthetic workflows. Researchers often query "quinoline derivative characterization" and "spectral data for CAS 71083-05-1", underscoring the importance of accessible analytical data for this compound.

In summary, ethyl 7-methoxy-4-oxo-1H-quinoline-3-carboxylate (CAS No. 71083-05-1) stands at the intersection of pharmaceutical innovation and synthetic chemistry. Its versatility, coupled with emerging trends in AI-aided drug design and green synthesis, ensures its continued relevance in scientific and industrial applications. As research progresses, this compound is likely to remain a focal point for discoveries in medicinal chemistry and beyond.